Cas no 1257554-79-2 (Methyl 2-(5-bromopyridin-3-yl)-2-methylpropanoate)

• Product Name: Methyl 2-(5-bromopyridin-3-yl)-2-methylpropanoate
• CAS No: 1257554-79-2
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• MDL: MFCD23098229
• CID: 2126482
• PubChem ID: 59619900
• Update Time: 2025-05-23

Methyl 2-(5-bromopyridin-3-yl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(5-bromopyridin-3-yl)-2-methylpropanoate
• AVJAZMYVNJHHIW-UHFFFAOYSA-N
• SB21406
• Methyl 2-(5-bromopyridin-3-yl)-2-methylpropanoate

• MDL： MFCD23098229
• Inchi： 1S/C10H12BrNO2/c1-10(2,9(13)14-3)7-4-8(11)6-12-5-7/h4-6H,1-3H3
• InChI Key： AVJAZMYVNJHHIW-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C(C(=O)OC)(C)C

Computed Properties

• Exact Mass: 257.005
• Monoisotopic Mass: 257.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on Methyl 2-(5-bromopyridin-3-yl)-2-methylpropanoate

Methyl 2-(5-bromopyridin-3-yl)-2-methylpropanoate: A Comprehensive Overview

The compound Methyl 2-(5-bromopyridin-3-yl)-2-methylpropanoate (CAS No: 1257554-79-2) is a fascinating molecule with significant applications in the field of organic chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in various chemical reactions and its role in the synthesis of advanced materials.

Methyl 2-(5-bromopyridin-3-yl)-2-methylpropanoate is a derivative of pyridine, a heterocyclic aromatic compound with a nitrogen atom in its ring structure. The presence of the bromine atom at the 5-position of the pyridine ring introduces interesting electronic properties, making this compound highly reactive under certain conditions. The methyl ester group attached to the propanoate moiety further enhances its versatility in chemical transformations.

Recent studies have highlighted the importance of Methyl 2-(5-bromopyridin-3-yl)-2-methylpropanoate in the synthesis of biologically active compounds. Researchers have explored its role as an intermediate in the preparation of novel pharmaceutical agents, particularly in the development of anti-inflammatory and anticancer drugs. The compound's ability to undergo nucleophilic substitution reactions has made it a valuable building block in medicinal chemistry.

In addition to its pharmaceutical applications, Methyl 2-(5-bromopyridin-3-yl)-2-methylpropanoate has found utility in the field of polymer science. Its use as a monomer in the synthesis of functional polymers has been reported, where it contributes to the development of materials with enhanced mechanical and thermal properties. The bromine substituent plays a crucial role in modulating the polymer's performance, making it suitable for high-tech applications such as optoelectronics and sensors.

The synthesis of Methyl 2-(5-bromopyridin-3-yl)-2-methylpropanoate involves a multi-step process that combines principles from organic synthesis and catalysis. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its production, reducing costs and minimizing environmental impact. These developments underscore the compound's importance in sustainable chemical manufacturing.

From an analytical perspective, Methyl 2-(5-bromopyridin-3-yl)-2-methylpropanoate has been extensively studied using modern spectroscopic techniques such as NMR and IR spectroscopy. These studies have provided valuable insights into its molecular structure and reactivity, paving the way for further exploration into its potential applications.

In conclusion, Methyl 2-(5-bromopyridin-3-yl)-2-methylpropanoate (CAS No: 1257554-79-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and reactivity make it an essential component in contemporary research and development efforts. As scientific understanding continues to grow, this compound is poised to play an even more significant role in advancing technological and medical innovations.